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The Advanced Liquid Processing System (ALPS) is a critical technology employed for the

treatment of water contaminated with radioactive materials. Proper disposal of the byproducts

of this system is paramount for ensuring environmental safety and regulatory compliance. This

document outlines the essential procedures for the disposal of ALPS-treated water and the

solid waste generated during the treatment process, targeting researchers, scientists, and drug

development professionals who require a thorough understanding of these protocols.

Disposal of ALPS-Treated Water
The primary method for the disposal of ALPS-treated water is a controlled discharge into the

sea, a process deemed technically feasible and in line with international practices.[1][2] This

procedure is subject to stringent safety measures and international oversight to ensure

negligible radiological impact on the environment and human populations.[3]

Core Principles of ALPS-Treated Water Disposal:

Radionuclide Removal: The ALPS process is designed to remove 62 different radionuclides

from contaminated water through a series of chemical reactions and filtration.[4] However,

tritium, a radioactive isotope of hydrogen, cannot be removed by this system.[4]

Pre-Discharge Verification: Before any discharge, the treated water is held in measurement

and confirmation facilities. During this stage, the concentrations of all regulated radionuclides

are meticulously measured to ensure they are below the established regulatory standards. If

the standards are not met, the water is re-purified.[3]
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Dilution: To address the presence of tritium, the ALPS-treated water is diluted with a

significant volume of seawater—by a factor of more than 100.[2][3] This dilution process

reduces the tritium concentration to a level that is well below both Japanese regulatory

standards and the World Health Organization's guidelines for drinking water.[1][3]

Controlled Discharge and Monitoring: The diluted water is then discharged into the sea

through a dedicated undersea tunnel. The discharge process is continuously monitored to

ensure compliance with all safety standards. The International Atomic Energy Agency (IAEA)

plays a key role in reviewing and monitoring the entire process to ensure its safety and

transparency.[1]

Quantitative Data on ALPS-Treated Water Discharge:

Parameter Regulatory Standard/Target

Other Radionuclides (non-tritium)
Concentration reduced to less than 1% of

regulatory standards before dilution.[1]

Tritium Concentration (post-dilution) Less than 1,500 becquerels per liter (Bq/L).[1][3]

Comparison to Japanese Safety Standard 1/40th of the permitted concentration.[1][2]

Comparison to WHO Drinking Water Guideline Approximately 1/7th of the guideline value.[1][3]

Total Annual Tritium Discharge

Below the operational target of the Fukushima

Daiichi Nuclear Power Station before the

accident (22 trillion becquerels per year).[1][3]

Experimental Protocol: ALPS-Treated Water Discharge Workflow

The following outlines the step-by-step methodology for the disposal of ALPS-treated water:

Initial Treatment: Contaminated water is processed through the Advanced Liquid Processing

System (ALPS) to remove 62 types of radionuclides.

Storage and Sampling: The treated water is transferred to a series of measurement and

confirmation tanks.
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Radionuclide Analysis: Samples are taken from the tanks to analyze the concentration of all

regulated radioactive materials. This analysis is conducted by both the facility operator and

third-party laboratories to ensure objectivity.[3]

Safety Standard Verification: The analytical results are compared against the established

regulatory standards for discharge.

Re-purification (if necessary): If the concentration of any radionuclide (excluding tritium)

exceeds the regulatory limit, the water is sent back for re-purification through the ALPS.[3]

Dilution with Seawater: Once confirmed to meet the standards for non-tritium nuclides, the

water is mixed with large volumes of seawater to dilute the tritium concentration.

Final Confirmation: The tritium concentration in the diluted water is measured to confirm it is

below 1,500 Bq/L.

Controlled Discharge: The diluted water is discharged into the sea. Two emergency isolation

valves are in place to immediately halt the discharge if any abnormalities are detected.[3]

Continuous Environmental Monitoring: Ongoing monitoring of the marine environment is

conducted to assess any potential radiological impact.

ALPS-Treated Water Disposal Workflow Diagram
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Caption: Workflow for the treatment, verification, dilution, and discharge of ALPS-treated water.

Disposal of Solid Waste from the ALPS Process
The ALPS treatment process itself generates radioactive solid waste, which also requires

careful and secure management.

Types of ALPS Solid Waste:

Slurry: This waste is generated from the co-precipitation process used to remove certain

radionuclides.
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Spent Adsorbents: These are the filtration materials that have captured radioactive isotopes.

Disposal Procedure for ALPS Solid Waste:

Containment: The slurry and spent adsorbents are transferred into robust, high-integrity

containers (HICs) designed for long-term storage and to withstand corrosion and radiation.[5]

Transportation: The HICs are transported to a dedicated temporary storage facility.

Storage: The containers are stored in concrete box culverts to provide additional shielding

and containment.[5]

Monitoring: Regular inspections of the HICs are conducted to check for any signs of leakage

or degradation. This includes opening the upper lids of the box culverts for visual inspection

of a representative HIC.[5]

Logical Relationship of ALPS Waste Streams

Input

ALPS Process

Outputs

Disposal Pathways

Contaminated Water

Advanced Liquid Processing System (ALPS)

ALPS-Treated Water Solid Waste
(Slurry, Spent Adsorbents)

Sea Discharge (after dilution) High-Integrity Container (HIC) Storage
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Caption: Relationship between the ALPS process inputs, outputs, and their respective disposal

pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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